Cycloheptanone oxime
Overview
Description
Cycloheptanone oxime is a chemical compound with the molecular formula C7H13NO . It is a derivative of cycloheptanone, which is an important intermediate in various chemical reactions .
Synthesis Analysis
Cycloheptanone oxime can be synthesized through various methods. One such method involves the electrochemical reduction of nitrate, where the hydroxylamine intermediate formed in the electroreduction process can undergo a chemical reaction with the cyclohexanone present in the electrolyte to produce the corresponding oxime . Another method involves the nucleophilic addition–elimination of hydroxylamine with cyclohexanone .Molecular Structure Analysis
The molecular structure of Cycloheptanone oxime consists of a seven-membered carbon ring with an oxime functional group attached . The InChI representation of the molecule isInChI=1S/C7H13NO/c9-8-7-5-3-1-2-4-6-7/h9H,1-6H2
. Chemical Reactions Analysis
Cycloheptanone oxime is known to participate in various chemical reactions. For instance, it can undergo Beckmann rearrangement to produce caprolactam, a monomer for the synthesis of Nylon-6 . It can also be used in the production of other oximes .Physical And Chemical Properties Analysis
Cycloheptanone oxime is a compound with a molecular weight of 127.18 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The exact mass and the monoisotopic mass of the compound are 127.099714038 g/mol .Scientific Research Applications
Oxidation Processes and Catalytic Applications
Cyclohexanone and its derivatives, closely related to cycloheptanone oxime, are key intermediates in industrial applications, particularly in the production of nylon and other polymers. The oxidation of cyclohexane to cyclohexanol and cyclohexanone, also known as KA oil, plays a significant role in nylon 6 and nylon 6,6 productions. Various catalysts, including metal and metal oxide loaded silica catalysts, have been explored for their efficiency and selectivity in these oxidation processes. Gold nanoparticles supported on silica have shown high selectivity and good conversion rates, indicating the potential for optimizing these processes for industrial applications (A. Abutaleb & M. Ali, 2021).
Enzymatic Applications for Asymmetric Synthesis
The use of cyclohexanone monooxygenase in asymmetric Baeyer-Villiger reactions highlights the enzymatic applications of cyclohexanone derivatives. This enzyme facilitates the conversion of ketones to corresponding lactones, which are valuable chiral building blocks. The enzymatic approach offers a green alternative to chemical synthesis, emphasizing the importance of cyclic compounds in developing environmentally friendly synthetic methods (J. Stewart, 1998).
Biotechnological and Environmental Implications
Cyanobacteria research underscores the biotechnological applications of cyclohexanone derivatives. Cyanobacteria have been recognized for their ability to produce biologically active compounds with various industrial and pharmaceutical applications. This research opens up new avenues for exploring cyclohexanone derivatives in biotechnological applications, including their role in producing bioactive compounds and in environmental bioremediation processes (R. Abed, S. Dobretsov, & K. Sudesh, 2009).
Mechanism of Action
Target of Action
Cycloheptanone oxime is a type of oxime, a class of compounds that have been used in the synthesis of various biologically active compounds Oximes in general are known to interact with various biological targets depending on their structure and the presence of specific functional groups .
Mode of Action
Oximes are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds . For instance, some oximes can serve as synthons for the preparation of fragrant substances and perfumes, as well as biologically active compounds .
Biochemical Pathways
For example, they can serve as intermediates in the synthesis of other compounds, influencing various biochemical pathways .
Result of Action
Oximes in general can have various biological effects depending on their structure and the specific biological targets they interact with .
Future Directions
Recent research has focused on developing more efficient and environmentally friendly methods for the synthesis of Cycloheptanone oxime . These methods aim to reduce the use of harsh reaction conditions and toxic substances, making the production process safer and more sustainable . The demand for Cycloheptanone oxime is expected to increase in the future due to its role as a key precursor in the production of Nylon-6 .
properties
IUPAC Name |
N-cycloheptylidenehydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c9-8-7-5-3-1-2-4-6-7/h9H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OENGSNXUALAIFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(=NO)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50175934 | |
Record name | Cycloheptanone oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50175934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2158-31-8 | |
Record name | Cycloheptanone oxime | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002158318 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cycloheptanone, oxime | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80656 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Cycloheptanone oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50175934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-cycloheptylidenehydroxylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | CYCLOHEPTANONE OXIME | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C2O7M4H8YM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes cycloheptanone oxime particularly susceptible to chlorination with disulfur dichloride?
A1: The research by [] highlights that cycloheptanone oxime, upon forming the initial cycloheptadithiazole ring, becomes highly activated towards further chlorination. This is attributed to the electron-withdrawing nature of the dithiazole ring, which makes the remaining cycloheptane carbons more susceptible to electrophilic attack by chlorine. The paper even isolates and characterizes intermediate chlorinated species, demonstrating this stepwise chlorination process.
Q2: Is the formation of pentachlorocycloheptadithiazole from cycloheptanone oxime unique, or can other cyclic oximes undergo similar reactions?
A2: The research demonstrates that this type of extensive chlorination isn't limited to cycloheptanone oxime. [] shows that cyclopentanone oxime undergoes a similar transformation, yielding a trichlorocyclopentadithiazole. Furthermore, even tetrahydrobenzocycloheptenone oxime and an acyclic oxime derivative produce chlorinated dithiazole products when reacted with disulfur dichloride. This suggests a broader reactivity pattern for oximes with this reagent.
Q3: The research mentions that the stability of chlorinated cycloheptadithiazoles towards nucleophiles varies. Can you elaborate on this?
A3: The study [] observes that while the trichlorocyclopentadithiazole readily decomposes in the presence of nucleophiles, the pentachlorocycloheptadithiazole demonstrates greater stability. This difference is attributed to the contribution of dipolar resonance structures in the pentachloro derivative, which delocalize electron density and reduce the reactivity of the ring system towards nucleophilic attack.
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